Cas no 1805560-59-1 (5-Amino-2,3-bis(trifluoromethyl)benzoic acid)

• Product Name: 5-Amino-2,3-bis(trifluoromethyl)benzoic acid
• CAS No: 1805560-59-1
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4982573
• Update Time: 2023-08-24

5-Amino-2,3-bis(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2,3-bis(trifluoromethyl)benzoic acid

• Inchi： 1S/C9H5F6NO2/c10-8(11,12)5-2-3(16)1-4(7(17)18)6(5)9(13,14)15/h1-2H,16H2,(H,17,18)
• InChI Key： YASBBJDPNZKMFG-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC(=CC=1C(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3